Cas no 114570-69-3 (2-Propen-1-one, 3-(2-furanyl)-1-(4-methoxyphenyl)-, (E)-)

• Product name: 2-Propen-1-one, 3-(2-furanyl)-1-(4-methoxyphenyl)-, (E)-
• CAS No: 114570-69-3
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 1202521
• PubChem ID: 5356313

2-Propen-1-one, 3-(2-furanyl)-1-(4-methoxyphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(2-furanyl)-1-(4-methoxyphenyl)-, (E)-
• 3-(2-furyl)-1-(4-methoxyphenyl)propen-1-one
• (2E)-3-(2-Furyl)-1-(4-methoxyphenyl)-2-propen-1-one #
• 114570-69-3
• 3-FUR-2-YL-1-(4-METHOXYPHENYL)PROP-2-EN-1-ONE
• InChI=1/C14H12O3/c1-16-12-6-4-11(5-7-12)14(15)9-8-13-3-2-10-17-13/h2-10H,1H3/b9-8
• AE-641/00423013
• 5066-65-9
• AB00101829-01
• NSC54627
• MFCD00124113
• (2E)-3-(furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one
• DTXSID901215710
• (2E)-3-(2-Furanyl)-1-(4-methoxyphenyl)-2-propen-1-one
• 3-(2-furyl)-1-(4-methoxyphenyl)-2-propen-1-one
• 2-Propen-1-one, 3-(2-furanyl)-1-(4-methoxyphenyl)-
• 3-(2-Furyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one
• NSC-54627
• SR-01000580438-1
• CHEMBL3613074
• SCHEMBL1832997
• AKOS001585458
• 3-(2-Furanyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• BHFGGNLNMIPQQY-CMDGGOBGSA-N
• DB-179342
• SR-01000580438

• Inchi： InChI=1S/C14H12O3/c1-16-12-6-4-11(5-7-12)14(15)9-8-13-3-2-10-17-13/h2-10H,1H3/b9-8+
• InChI Key： BHFGGNLNMIPQQY-CMDGGOBGSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)C=CC2=CC=CO2

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4Ų
• XLogP3: 3

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives